Cas no 1379811-77-4 (Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate)

• Product Name: Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate
• CAS No: 1379811-77-4
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD22374983
• CID: 4697961
• Update Time: 2025-05-20

Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl [2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-yl]acetate
• Methyl 2-(2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-yl)acetate
• T5370
• 5-pyrimidineacetic acid, 2-(cyclopropylamino)-3,4,5,6-tetrahydro-4-oxo-, methyl ester
• Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate

• MDL： MFCD22374983
• Inchi： 1S/C10H15N3O3/c1-16-8(14)4-6-5-11-10(13-9(6)15)12-7-2-3-7/h6-7H,2-5H2,1H3,(H2,11,12,13,15)
• InChI Key： BWTRVESQDQMJRX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OC)CN=C(N1)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 336
• Topological Polar Surface Area: 79.8

Additional information on Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate

Introduction to Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate (CAS No: 1379811-77-4)

Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate, with the CAS number 1379811-77-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a tetrahydropyrimidine ring system with a cyclopropylamino group at position 2 and an acetylmethyl group at position 5. The presence of these functional groups contributes to its unique chemical properties and biological interactions.

The synthesis of Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate involves a series of well-defined organic reactions. The starting materials typically include cyclopropane derivatives and appropriate amino compounds, which are subjected to condensation reactions under controlled conditions. The optimization of reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of its synthesis.

One of the most notable aspects of this compound is its bioactivity. Studies have shown that Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate exhibits potent inhibitory effects on certain enzymes and cellular pathways. For instance, it has been reported to modulate the activity of kinases and other key enzymes involved in signal transduction processes. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

Recent research has focused on understanding the mechanism of action of this compound at the molecular level. Advanced techniques such as X-ray crystallography and molecular modeling have provided insights into its binding interactions with target proteins. These studies have revealed that the cyclopropylamino group plays a critical role in stabilizing interactions within the active site of target enzymes. Furthermore, the acetylmethyl group contributes to the overall hydrophobicity and pharmacokinetic properties of the molecule.

The pharmacokinetic profile of Methyl 2-(cyclopropylamino)-6-oxo-1,4,5,6-tetrahydropyrimidin-5-ylacetate has also been extensively studied. Preclinical data indicate that it demonstrates favorable absorption and distribution properties in various animal models. Its ability to cross biological membranes suggests potential utility in targeting diseases with systemic or localized pathologies.

In terms of therapeutic applications, this compound has shown promise in several disease models. For example, it has been evaluated for its anti-inflammatory and anti-cancer properties in vitro and in vivo studies. The results from these studies highlight its potential as a candidate for further preclinical development.

Moreover, recent collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of this compound's potential in treating neurodegenerative disorders such as Alzheimer's disease. Preliminary findings suggest that it may exert neuroprotective effects by modulating key pathways involved in neuronal survival and function.

In conclusion,Methyl 2-(cyclopropylamino)-6 oxo 1 4 5 6 tetrahydropyrimidin 5 ylacetate (CAS No: 1379811 77 4) stands out as a versatile compound with significant potential in drug discovery research